Cas no 732251-71-7 (ethyl (4-fluoro-3-methylphenyl)(oxo)acetate)

• Product Name: ethyl (4-fluoro-3-methylphenyl)(oxo)acetate
• CAS No: 732251-71-7
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 869471
• PubChem ID: 2758847
• Update Time: 2025-11-02

ethyl (4-fluoro-3-methylphenyl)(oxo)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (4-fluoro-3-methylphenyl)(oxo)acetate
• ethyl 2-(4-fluoro-3-methylphenyl)-2-oxoacetate
• Ethyl 4-fluoro-3-MethylbenzoylforMate
• (4-fluoro-3-methylphenyl)oxoacetic acid ethyl ester
• AKOS016017105
• MFCD01319623
• Ethyl4-fluoro-3-methylbenzoylformate
• DTXSID50374521
• ethyl 4-fluoro-3-methylbenzoylformate, AldrichCPR
• 732251-71-7
• SCHEMBL17466069

• MDL： MFCD01319623
• Inchi： 1S/C11H11FO3/c1-3-15-11(14)10(13)8-4-5-9(12)7(2)6-8/h4-6H,3H2,1-2H3
• InChI Key： PNVSZGIGAGASPF-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C(=O)OCC)=O)=CC=1C

Computed Properties

• Exact Mass: 210.06900
• Monoisotopic Mass: 210.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.87990

ethyl (4-fluoro-3-methylphenyl)(oxo)acetate Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on ethyl (4-fluoro-3-methylphenyl)(oxo)acetate

Comprehensive Guide to Ethyl (4-Fluoro-3-Methylphenyl)(Oxo)Acetate (CAS No. 732251-71-7)

Ethyl (4-fluoro-3-methylphenyl)(oxo)acetate (CAS No. 732251-71-7) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This ester derivative, featuring a fluoro and methyl substitution on the phenyl ring, is valued for its unique reactivity and potential applications in drug synthesis. With the growing demand for fluorinated compounds in medicinal chemistry, this chemical has gained attention for its role in developing novel bioactive molecules.

The molecular structure of ethyl (4-fluoro-3-methylphenyl)(oxo)acetate combines an acetate ester group with a substituted aromatic ring, making it a versatile intermediate. Researchers frequently explore its use in cross-coupling reactions and as a precursor for heterocyclic compounds. Its CAS number 732251-71-7 ensures precise identification in chemical databases, which is crucial for regulatory compliance and patent applications.

In recent years, the interest in fluorinated building blocks like ethyl (4-fluoro-3-methylphenyl)(oxo)acetate has surged due to their importance in designing FDA-approved drugs. Fluorine incorporation often enhances metabolic stability and bioavailability, addressing common challenges in drug development. This compound's oxoacetate moiety also allows for further functionalization, making it valuable in structure-activity relationship (SAR) studies.

From an industrial perspective, CAS 732251-71-7 is synthesized through controlled esterification and oxidation processes. Manufacturers emphasize high purity (>98%) to meet the stringent requirements of pharmaceutical intermediates. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed for quality control, ensuring batch-to-batch consistency for research applications.

The agrochemical sector also benefits from derivatives of ethyl (4-fluoro-3-methylphenyl)(oxo)acetate, particularly in developing crop protection agents. Its structural features contribute to the design of compounds with improved pest resistance profiles. As sustainable agriculture gains momentum, this chemical's role in creating low-environmental-impact pesticides is being actively investigated.

Storage and handling of ethyl (4-fluoro-3-methylphenyl)(oxo)acetate require standard organic chemistry laboratory precautions. While not classified as hazardous under normal conditions, proper ventilation and chemical-resistant gloves are recommended during manipulation. The compound typically appears as a clear to pale yellow liquid at room temperature, with stability maintained under inert atmospheres.

Market analysts note increasing procurement of CAS 732251-71-7 by contract research organizations (CROs) and academic institutions. The compound's price point reflects its specialized nature, with current trends showing steady demand from North American and European research hubs. Suppliers often provide custom synthesis options to accommodate specific research needs.

Future research directions for ethyl (4-fluoro-3-methylphenyl)(oxo)acetate may explore its utility in catalyzed asymmetric synthesis and bioconjugation chemistry. The compound's structural features position it as a potential candidate for developing PET radiotracers in medical imaging, aligning with growing interests in diagnostic applications.

For researchers sourcing this material, verification of the CAS number 732251-71-7 and certificate of analysis (CoA) is essential. Reputable suppliers typically provide detailed spectroscopic data and chromatograms to confirm identity and purity. Bulk quantities are generally available for industrial-scale applications with appropriate documentation.

Environmental considerations for ethyl (4-fluoro-3-methylphenyl)(oxo)acetate include proper disposal methods per local regulations. While not classified as persistent, its biodegradation profile should be considered in waste management plans. Many laboratories implement green chemistry principles when working with such intermediates to minimize ecological impact.

The patent landscape surrounding CAS 732251-71-7 reveals numerous applications in small molecule drug discovery. Recent filings demonstrate its incorporation into kinase inhibitors and antiviral compounds, particularly in structures targeting emerging diseases. This intellectual property activity underscores the compound's continuing relevance in medicinal chemistry.

Academic interest in ethyl (4-fluoro-3-methylphenyl)(oxo)acetate is evidenced by its inclusion in various chemical libraries for high-throughput screening. Its modular structure makes it valuable for combinatorial chemistry approaches, where rapid generation of molecular diversity is paramount. Several recent publications have featured this compound in methodologies for C-H functionalization reactions.

From a regulatory standpoint, 732251-71-7 is not currently listed on major controlled substance inventories, facilitating its use in international research collaborations. However, researchers should monitor evolving chemical regulations, particularly concerning fluorinated compounds, to ensure continued compliance with global standards.

Technical support for working with ethyl (4-fluoro-3-methylphenyl)(oxo)acetate is available through many chemical suppliers, including guidance on reaction optimization and derivatization strategies. The compound's stability under various conditions makes it suitable for diverse synthetic applications, though moisture-sensitive reactions may require additional precautions.

In summary, ethyl (4-fluoro-3-methylphenyl)(oxo)acetate (CAS No. 732251-71-7) represents an important fluorinated synthetic intermediate with broad utility across multiple research domains. Its unique combination of aromatic substitution and reactive ester functionality continues to enable innovative chemical developments in both academic and industrial settings.